Cas no 21499-66-1 (Bruceine D)
Bruceine D is a notch inhibitor with anticancer activity and induces apoptosis of several human cancer cells Bruceine D is an effective plant insect antifeedant with significant systemic characteristics and strong inhibitory effect on the growth of pests Bruceine D has strong anthelmintic activity, and the EC50 value of inhibiting D. intermedius is 0.57 mg / L
Bruceine D structure
Product Name:Bruceine D
CAS No:21499-66-1
Molecular Formula:C20H26O9
Molecular Weight:410.4150
MDL:MFCD31744549
CID:276599
PubChem ID:441788
Bruceine D Properties
Names and Identifiers
-
- bruceine D
- Picras-3-ene-2,16-dione,13,20-epoxy-1,11,12,14,15-pentahydroxy-, (1b,11b,12a,15b)-
- BRUCEIND
- NSC 318801
- (1beta,11beta,12alpha,15beta)-13,20-Epoxy-1,11,12,14,15-pentahydroxypicras-3-ene-2,16-dione
- AK105056
- (1R,2R,6S,8R,13S,14S,17R)-2,3,12,15,16-Pentahydroxy-9,13,17-trimethyl-5,18-dioxapentacyclo[12.5.0.01
- Brucein D
- (1R,2R,13S,17R)-2,3,12,15,16-pentahydroxy-9,13,17-trimethyl-5,18-dioxapentacyclo[12.5.0.01,6.02,17.0
- CHEMBL4759543
- (1R,2R,3R,6R,8S,12S,13S,14R,15R,16S,17R)-2,3,12,15,16-Pentahydroxy-9,13,17-trimethyl-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-4,11-dione
- (1beta,11beta,12alpha,15beta)-1,11,12,14,15-pentahydroxy-13,20-epoxypicras-3-ene-2,16-dione
- C08752
- CHEBI:68931
- BruceineD
- 21499-66-1
- HY-N3014
- CS-0022968
- Q27104959
- AC1L9BNP
- (1R,2S,3R,3aR,3a1R,4R,6aR,7aS,11S,11aS,11bR)-1,2,3a,4,11-pentahydroxy-3,8,11a-trimethyl-1,2,3,3a,4,7,7a,11,11a,11b-decahydro-5H-3,3a1-(epoxymethano)dibenzo[de,g]chromene-5,10(6aH)-dione
- AKOS037515227
- CHEMBL477693
- (1R,2R,3R,6R,8S,12S,13S,14R,15R,16S,17S)-2,3,12,15,16-pentahydroxy-9,13,17-trimethyl-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-4,11-dione
- Picras-3-ene-2,16-dione, 13,20-epoxy-1,11,12,14,15-pentahydroxy-, (1beta,11beta,12alpha,15beta)-
- 5H-3,11c-beta-(Epoxymethano)phenanthro(10,1-bc)pyran-5,10(6a-beta-H)-dione, 1,2,3,3a,4,7,7a-alpha,11,11a,11b-alpha-decahydro-1-beta,2-alpha,3a-beta,4-beta,11-beta-pentahydroxy-3-alpha,8,11a-beta-trimethyl-, (-)-
- Biouceine D
- Yadanziolide C
- (1R,2R,3R,6R,8S,12S,13S,15R,16S,17R)-2,3,12,15,16-pentahydroxy-9,13,17-trimethyl-5,18-dioxapentacyclo[12.5.0.0^{1,6.0^{2,17.0^{8,13]nonadec-9-ene-4,11-dione
- FT-0775535
- DTXSID30944105
- 2,3,12,15,16-pentahydroxy-9,13,17-trimethyl-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-4,11-dione
- BCP23741
- NSC318801
- NSC-318801
- 1,11,12,14,15-Pentahydroxy-13,20-epoxypicras-3-ene-2,16-dione
- DA-51435
-
- MDL： MFCD31744549
- InChIKey： JBDMZGKDLMGOFR-FTSVMOQFSA-N
- Inchi： 1S/C20H26O9/c1-7-4-9(21)13(23)17(2)8(7)5-10-19-6-28-18(3,14(24)11(22)12(17)19)20(19,27)15(25)16(26)29-10/h4,8,10-15,22-25,27H,5-6H2,1-3H3/t8?,10?,11?,12?,13?,14?,15?,17-,18+,19+,20+/m0/s1
- SMILES： O1C([H])([H])[C@@]23C4([H])C([H])([H])C5([H])C(C([H])([H])[H])=C([H])C(C([H])([C@]5(C([H])([H])[H])C2([H])C([H])(C([H])([C@]1(C([H])([H])[H])[C@@]3(C([H])(C(=O)O4)O[H])O[H])O[H])O[H])O[H])=O
Computed Properties
- Exact Mass: 410.157682g/mol
- Surface Charge: 0
- XLogP3: -2.4
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Rotatable Bond Count: 0
- Monoisotopic Mass: 410.157682g/mol
- Monoisotopic Mass: 410.157682g/mol
- Topological Polar Surface Area: 154Ų
- Heavy Atom Count: 29
- Complexity: 855
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Molecular Weight: 410.4
Experimental Properties
- LogP: -1.95320
- PSA: 153.75000
- Boiling Point: 661.3℃/760mmHg
- Melting Point: 294-295 ºC
- Flash Point: 235.8±25.0 °C
- Color/Form: Powder
- Density: 1.60
Bruceine D Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P003P1L-5mg |
Bruceine D |
21499-66-1 | 99% | 5mg |
$229.00 | ||
| A2B Chem LLC | AB71625-5mg |
Bruceine D |
21499-66-1 | 99% | 5mg |
$140.00 | ||
| Aaron | AR003P9X-20mg |
Bruceine D |
21499-66-1 | 20mg |
$347.00 | |||
| Ambeed | A313823-1mg |
(1R,2S,3R,3AR,3a1R,4R,6aR,7aS,11S,11aS,11bR)-1,2,3a,4,11-pentahydroxy-3,8,11a-trimethyl-1,2,3,3a,4,7,7a,11,11a,11b-decahydro-5H-3,3a1-(epoxymethano)dibenzo[de,g]chromene-5,10(6aH)-dione |
21499-66-1 | 95% | 1mg |
$41.0 | 2025-02-21 | |
| Chemenu | CM191948-10mg |
Bruceine D |
21499-66-1 | 95%+ | 10mg |
$196 | 2022-12-28 | |
| ChemFaces | CFN90771-10mg |
Bruceine D |
21499-66-1 | >=98% | 10mg |
$258 | ||
| ChemScence | CS-0022968-5mg |
Bruceine D |
21499-66-1 | 95.75% | 5mg |
$174.0 | 2022-04-27 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3461-20mg |
Bruceine D |
21499-66-1 | 98% | 20mg |
$96 | 2023-09-20 | |
| eNovation Chemicals LLC | Y1055050-5mg |
Bruceine D |
21499-66-1 | 95+% | 5mg |
$240 | 2022-09-08 | |
| MedChemExpress | HY-N3014-10mM*1mLinDMSO |
Bruceine D |
21499-66-1 | 99.53% | 10mM*1mLinDMSO |
￥1427 | 2023-07-26 |
Bruceine D Suppliers
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Bruceine D Related Literature
-
Sianne Schwikkard,Fanie R. van Heerden Nat. Prod. Rep. 2002 19 675
-
Chandrashekhar Jori,Anis Ahmad Chaudhary,Summya Rashid,Mohamed A. M. Ali,Abdullah S. Alawam,Faouzi Haouala,Rehan Khan J. Mater. Chem. B 2023 11 5668
-
Jing Qu,Shi-Shan Yu,Dan Du,Ya-Dan Wang RSC Adv. 2013 3 10078
-
E. Bagheri,F. Hajiaghaalipour,S. Nyamathulla,N. A. Salehen RSC Adv. 2018 8 681
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